N-(2-methoxyethyl)-4-phenyloxane-4-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C15H21NO3/c1-18-12-9-16-14(17)15(7-10-19-11-8-15)13-5-3-2-4-6-13/h2-6H,7-12H2,1H3,(H,16,17)
• InChI Key: IAKSWHUCMYMUKO-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1(CCOCC1)C2=CC=CC=C2
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

N-(2-methoxyethyl)-4-phenyloxane-4-carboxamide is an organic compound with a complex structure that includes a methoxyethyl group, a phenyl ring, and an oxane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)-4-phenyloxane-4-carboxamide typically involves multiple steps. One common method includes the reaction of 2-methoxyethylamine with a suitable oxane derivative under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)-4-phenyloxane-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: This compound can participate in nucleophilic substitution reactions, where the methoxyethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

N-(2-methoxyethyl)-4-phenyloxane-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a drug candidate for various diseases.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-4-phenyloxane-4-carboxamide involves its interaction with specific molecular targets. It may act on enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxyethyl)-p-nitroaniline
• N-(2-acetoxyethyl)-p-nitroaniline
• N,N-diethyl-N-methyl-N-(2-methoxyethyl)ammonium bis(trifluoromethanesulfonyl)imide .

Uniqueness

N-(2-methoxyethyl)-4-phenyloxane-4-carboxamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a methoxyethyl group, phenyl ring, and oxane ring sets it apart from other similar compounds, making it valuable for specialized applications .